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Cat. No.: B600374
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrodaidzein-7,4'-dimethylether, a derivative of the well-known soy isoflavone daidzein,

represents a class of compounds with significant potential in pharmacological research and

drug development. As a methylated and reduced form of daidzein, its altered physicochemical

properties, such as increased lipophilicity, may lead to enhanced bioavailability and distinct

biological activities compared to its parent compound. This guide provides a comprehensive

overview of Dihydrodaidzein-7,4'-dimethylether, including its chemical identity, safety profile,

a plausible synthetic pathway, and potential research applications, offering a valuable resource

for professionals in the field.

It is important to note that Dihydrodaidzein-7,4'-dimethylether is a specific and less-common

derivative. As such, a dedicated PubChem entry and extensive safety and biological data are

not readily available. Therefore, this guide will also draw upon data from closely related

compounds, such as Dihydrodaidzein and other dimethoxy-isoflavonoids, to provide a

comprehensive and practical resource. All inferred data will be clearly indicated.
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Chemical Identity and Properties
While a specific PubChem Compound Identification (CID) for Dihydrodaidzein-7,4'-
dimethylether is not available in the PubChem database, we can identify it by its chemical

structure and systematic name: 7-methoxy-3-(4-methoxyphenyl)chroman-4-one.

The parent compound, Dihydrodaidzein, has a PubChem CID of 176907.[1][2] The addition of

two methyl groups to the hydroxyl groups at positions 7 and 4' would significantly alter its

properties.

Structural Information:

Caption: 2D structure of Dihydrodaidzein-7,4'-dimethylether.

Physicochemical Properties (Predicted):

The following table outlines the predicted physicochemical properties of Dihydrodaidzein-7,4'-
dimethylether, with comparisons to its parent compound, Dihydrodaidzein. These predictions

are based on its chemical structure and are essential for understanding its potential behavior in

biological systems and for designing experimental protocols.
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Property Dihydrodaidzein
Dihydrodaidzein-
7,4'-dimethylether
(Predicted)

Rationale for
Prediction

Molecular Formula C15H12O4 C17H16O4
Addition of two CH2

groups

Molecular Weight 256.25 g/mol [1] 284.31 g/mol
Calculated based on

the molecular formula

XLogP3 2.4[1][3] ~3.5 - 4.0

Methylation of

hydroxyl groups

increases lipophilicity

Hydrogen Bond

Donors
2 0

Hydroxyl groups are

capped by methyl

groups

Hydrogen Bond

Acceptors
4 4

Oxygen atoms in the

carbonyl and ether

groups remain

Solubility

Sparingly soluble in

water, soluble in

organic solvents like

DMSO and ethanol.

Likely has lower

aqueous solubility and

higher solubility in

nonpolar organic

solvents.

Increased lipophilicity

reduces affinity for

water.

Safety Data and Handling
As there is no specific safety data sheet (SDS) for Dihydrodaidzein-7,4'-dimethylether, a
precautionary approach based on the safety information of structurally related compounds is

imperative.

GHS Classification (Inferred):

Based on related methoxyisoflavones, the following GHS classifications should be considered

as a minimum precaution. For instance, 7,4'-Dimethoxyflavone is classified as harmful if

swallowed.[4]
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Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

Personal Protective Equipment (PPE) and Handling:

Due to the inferred hazards, the following PPE and handling procedures are recommended:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile gloves and a lab coat. Avoid prolonged or repeated skin contact.

Respiratory Protection: If working with a powder or generating dust, use a NIOSH-approved

respirator.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First Aid Measures (Recommended):

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If on Skin: Remove contaminated clothing and wash the affected area with soap and water

for at least 15 minutes. If irritation persists, seek medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.

Plausible Synthetic Pathway
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A plausible and efficient synthesis of Dihydrodaidzein-7,4'-dimethylether can be envisioned

starting from commercially available precursors. The following workflow outlines a potential

synthetic route, drawing upon established methodologies for isoflavonoid synthesis.[5]

Starting Materials

Synthetic Steps Final Product
Resorcinol

Deoxybenzoin Formation

Friedel-Crafts Acylation

p-Anisaldehyde

FormylationVilsmeier-Haack Reaction CyclizationBase-catalyzed MethylationUsing Dimethyl Sulfate ReductionCatalytic Hydrogenation Dihydrodaidzein-7,4'-dimethylether

Click to download full resolution via product page

Caption: Plausible synthetic workflow for Dihydrodaidzein-7,4'-dimethylether.

Detailed Experimental Protocol (Hypothetical):

Deoxybenzoin Formation: React resorcinol with p-methoxyphenylacetic acid in the presence

of a Lewis acid catalyst (e.g., BF3·OEt2) to form 2,4-dihydroxy-4'-methoxy-deoxybenzoin.

Formylation: Introduce a formyl group at the 2'-position of the deoxybenzoin using a

Vilsmeier-Haack reaction (POCl3/DMF).

Cyclization: Induce intramolecular cyclization of the formylated deoxybenzoin using a base

(e.g., piperidine) to form 7-hydroxy-4'-methoxyisoflavone (pratensein).

Methylation: Methylate the remaining hydroxyl group at the 7-position using a methylating

agent such as dimethyl sulfate in the presence of a base (e.g., K2CO3) to yield 7,4'-

dimethoxyisoflavone.

Reduction: Selectively reduce the double bond of the isoflavone using catalytic

hydrogenation (e.g., H2/Pd-C) to obtain the final product, Dihydrodaidzein-7,4'-
dimethylether.
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Potential Applications in Research and Drug
Development
The structural modifications in Dihydrodaidzein-7,4'-dimethylether suggest several avenues

for research and potential therapeutic applications.

1. Enhanced Bioavailability and Metabolic Stability: The methylation of the hydroxyl groups is a

common strategy in medicinal chemistry to improve metabolic stability by preventing

glucuronidation and sulfation, which are primary routes of metabolism for phenolic compounds

like daidzein.[6] This could lead to a longer half-life and increased plasma concentrations of the

active compound.

2. Anticancer Research: Daidzein and its metabolites have been investigated for their potential

anticancer effects.[1][7] The increased lipophilicity of the dimethoxy derivative may enhance its

ability to cross cell membranes and interact with intracellular targets. Research could focus on

its effects on cell proliferation, apoptosis, and signaling pathways in various cancer cell lines.

3. Cardiovascular Health: Isoflavones are known to have beneficial effects on cardiovascular

health. Dihydrodaidzein has shown vasodilatory action.[8] The 7,4'-dimethoxy derivative could

be investigated for its effects on vascular tone, lipid metabolism, and inflammatory markers

associated with cardiovascular disease.

4. Neuroprotective Effects: Phytoestrogens are being explored for their neuroprotective

properties. The potential for Dihydrodaidzein-7,4'-dimethylether to cross the blood-brain

barrier more effectively than its hydroxylated counterparts makes it an interesting candidate for

studies on neurodegenerative diseases.

5. Signaling Pathway Modulation: The following diagram illustrates potential signaling pathways

that could be modulated by Dihydrodaidzein-7,4'-dimethylether, based on the known

activities of related isoflavonoids.
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Potential Cellular Targets & Pathways

Potential Biological Outcomes

Dihydrodaidzein-7,4'-dimethylether

Estrogen Receptors
(α and β)

Protein Kinases
(e.g., MAPK, PI3K/Akt)

Modulation of
Gene Expression

Transcription Factors
(e.g., NF-κB, AP-1)

Cell Cycle Arrest Induction of Apoptosis Anti-inflammatory
Effects

Click to download full resolution via product page

Caption: Potential signaling pathways modulated by Dihydrodaidzein-7,4'-dimethylether.

Conclusion
Dihydrodaidzein-7,4'-dimethylether presents an intriguing subject for further investigation in

the fields of medicinal chemistry and pharmacology. While direct experimental data for this

specific compound is limited, its structural relationship to well-characterized isoflavones

provides a solid foundation for predicting its properties and potential biological activities. The

enhanced lipophilicity and metabolic stability conferred by the dimethoxy substitutions make it a

promising candidate for overcoming some of the limitations of naturally occurring

phytoestrogens. This guide serves as a foundational resource to encourage and facilitate

further research into the synthesis, characterization, and therapeutic potential of

Dihydrodaidzein-7,4'-dimethylether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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